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Abstract

Veramid, a combination drug formulation, leverages the synergistic effects of a barbiturate and
a pyrazolone derivative to achieve its therapeutic actions. This technical guide provides a
comprehensive overview of the core physical and chemical properties of Veramid's active
pharmaceutical ingredients, Barbital and Aminopyrine. It includes a compilation of their known
physicochemical data, methodologies for their analysis, and an exploration of their combined
pharmacological mechanism of action. This document is intended to serve as a foundational
resource for researchers and professionals engaged in the study and development of
combination drug products.

Introduction

Veramid is the synonym for a drug formulation composed of two active ingredients: Barbital
and Aminopyrine.[1] Historically, this combination was utilized for its analgesic (pain-relieving)
and antipyretic (fever-reducing) properties.[2] The formulation aimed to combine the sedative
and hypnotic effects of Barbital with the anti-inflammatory and analgesic actions of
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Aminopyrine. Understanding the individual and combined properties of these components is

crucial for any contemporary research or development involving similar drug combinations.

Physical and Chemical Properties

The physical and chemical characteristics of a drug substance are fundamental to its

formulation, delivery, and pharmacological activity. While experimental data for the specific

Veramid mixture is scarce in recent literature, the properties of its individual components,

Barbital and Aminopyrine, are well-documented.

Physicochemical Data of Veramid Components

The following tables summarize the key physical and chemical properties of Barbital and

Aminopyrine. This data is essential for predicting the behavior of the combined formulation.

Table 1: Physical Properties of Veramid Components

Property Barbital Aminopyrine
Physical State Crystalline solid Crystalline solid
Melting Point 190 °C[3] 107-109 °C

Solubility Water: 7460 mg/L (25 °C)[3] Water: 58.8 g/L (20 °C)
LogP 0.65[3] 0.9

pKa 8.14 (15 °C)[3] 5.04

Table 2: Chemical Identification of Veramid Components
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Identifier Barbital Aminopyrine

) o 4-(dimethylamino)-1,5-
5,5-diethyl-1,3-diazinane-

IUPAC Name ) dimethyl-2-phenyl-1H-pyrazol-
2,4,6-trione
3(2H)-one
Molecular Formula CsH12N203 Ci3H17Ns0
Molecular Weight 184.19 g/mol [3] 231.29 g/mol
CAS Number 57-44-3[3] 58-15-1
PubChem CID 2294[3] 6009

Table 3: Computed Properties of the Veramid Mixture

Property Value
Molecular Formula C21H29N504[4]
Molecular Weight 415.5 g/mol [4]

Experimental Protocols

The accurate analysis of Veramid requires methods capable of simultaneously identifying and
quantifying both Barbital and Aminopyrine. Due to the historical nature of this drug combination,
modern, validated protocols for the specific mixture are not readily available. However, based
on established analytical techniques for barbiturates and analgesic compounds, a general
workflow can be outlined.[3][5][6][7][8][9][10]

General Analytical Workflow for Veramid

This workflow describes a generalized procedure for the qualitative and quantitative analysis of
a Veramid formulation.
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General Analytical Workflow for Veramid

Sample Preparation

Veramid Formulation
(e.q., Tablet)

Grinding and Homogenization

Dissolution in a Suitable Solvent
(e.9., Methanol/Water)

Filtration to Remove Excipients

Aliquots of Filtrate Aliquots of Filtrate aliquots of Filtrate Aliquots of Filtrate Aliquots of Filtrate

Quantitative Analysis

Qualitative Analysis

Y Y Y Y A/
Colorimetric Tests
Thin-Layer Chromatography (TLC) (e.g. Dille-Koppanyi for Barbital) High-Performance Liquid Chromatography (HPLC) Gas Chromatography-Mass Spectrometry (GC-MS) Non-aqueous Titration
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Postulated Mechanism of Action of Veramid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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